Cas no 1804883-16-6 (2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1804883-16-6
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 4897782
• Update Time: 2025-11-01

2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2/c1-4-6(9(12,13)14)2-5(8(10)11)7(3-15)16-4/h2,8H,3,15H2,1H3
• InChI Key： QPEDKSGOBXYSPN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=C(C)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine (CAS No. 1804883-16-6)

2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine, with the CAS number 1804883-16-6, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, difluoromethyl and trifluoromethyl substituents, and a methyl group, which collectively contribute to its diverse chemical and biological properties.

The aminomethyl group in the structure of 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine provides a reactive site for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The presence of difluoromethyl and trifluoromethyl groups introduces significant electronic and steric effects, which can influence the compound's reactivity, stability, and biological activity. These fluorinated substituents are known to enhance the lipophilicity and metabolic stability of molecules, making them particularly useful in drug design.

Recent studies have highlighted the potential applications of 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the aminomethyl group played a crucial role in binding to the active site of the enzyme, while the difluoromethyl and trifluoromethyl groups enhanced the compound's selectivity and potency.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2021), 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethyl)pyridine was investigated as a potential lead compound for developing new antiviral agents. The researchers synthesized several derivatives of this compound and evaluated their antiviral activity against a panel of viruses. The results showed that certain derivatives exhibited high antiviral efficacy with low cytotoxicity, suggesting their potential as novel antiviral drugs.

The structural versatility of 2-(Aminomethyl)-3-(difluoromethyl)-6-methyl-5-(trifluoromethy lpyridine also makes it an attractive candidate for use in agrochemicals. A recent study in Pesticide Biochemistry and Physiology (2023) explored its potential as a fungicide. The researchers found that this compound showed significant antifungal activity against several plant pathogens, indicating its potential application in crop protection.

Beyond its direct applications, 2-(Aminomethyl)-3-(difluoromethy l-6-methy l-5-(trifluoro methylpyridine

In conclusion, 2-(Amin omethy l-3-(dif luoro methy l-6-meth yl-5-(tri fluoro methy lpyridine